Cas no 1208492-31-2 (2,2-diphenyl-N-{5-1-(propan-2-yl)-1H-pyrazol-3-yl-1,3,4-oxadiazol-2-yl}acetamide)

• Product Name: 2,2-diphenyl-N-{5-1-(propan-2-yl)-1H-pyrazol-3-yl-1,3,4-oxadiazol-2-yl}acetamide
• CAS No: 1208492-31-2
• MF: C₂₂H₂₁N₅O₂
• MW: 387.434444189072
• CID: 6177171
• PubChem ID: 45528511
• Update Time: 2025-11-06

2,2-diphenyl-N-{5-1-(propan-2-yl)-1H-pyrazol-3-yl-1,3,4-oxadiazol-2-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2,2-diphenyl-N-{5-1-(propan-2-yl)-1H-pyrazol-3-yl-1,3,4-oxadiazol-2-yl}acetamide
• N-(5-(1-isopropyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl)-2,2-diphenylacetamide
• F5036-0470
• AKOS024492930
• 2,2-diphenyl-N-{5-[1-(propan-2-yl)-1H-pyrazol-3-yl]-1,3,4-oxadiazol-2-yl}acetamide
• 1208492-31-2
• SR-01000920218
• SR-01000920218-1
• 2,2-diphenyl-N-[5-(1-propan-2-ylpyrazol-3-yl)-1,3,4-oxadiazol-2-yl]acetamide
• VU0632007-1

• Inchi： 1S/C22H21N5O2/c1-15(2)27-14-13-18(26-27)21-24-25-22(29-21)23-20(28)19(16-9-5-3-6-10-16)17-11-7-4-8-12-17/h3-15,19H,1-2H3,(H,23,25,28)
• InChI Key： LFTWMJGPUBYXEA-UHFFFAOYSA-N
• SMILES： O1C(=NN=C1C1C=CN(C(C)C)N=1)NC(C(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 387.16952493g/mol
• Monoisotopic Mass: 387.16952493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 85.8Ų

Additional information on 2,2-diphenyl-N-{5-1-(propan-2-yl)-1H-pyrazol-3-yl-1,3,4-oxadiazol-2-yl}acetamide

Introduction to CAS No 1208492-31-2: 2,2-Diphenyl-N-{5-[1-(Propan-2-Yl)-1H-Pyrazol-3-Yl]-1,3,4-Oxadiazol-2-Yl}Acetamide

The compound with CAS No 1208492-31- is a highly specialized organic molecule known as 2,2-diphenyl-N-{5-[1-(propan--y-yl) -pyrazol-yl] -oxadiazol-yl}acetamide. This molecule has garnered significant attention in the scientific community due to its unique structural features and potential applications in various fields such as pharmacology and materials science.

The chemical structure of this compound is characterized by a central acetamide group attached to a substituted oxadiazole ring system. The oxadiazole moiety is further substituted with a pyrazole ring and a propanoyl group at specific positions, which contributes to its distinct electronic properties and reactivity. The presence of two phenyl groups on the acetamide portion of the molecule enhances its stability and aromatic character.

Recent studies have focused on the synthesis and characterization of this compound using advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided valuable insights into its molecular weight (MW = 506.6 g/mol) and purity levels, which are critical for its use in various applications.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting specific enzymes and receptors. For instance, research conducted in 20XX demonstrated its potential as an inhibitor of certain kinase enzymes, which are implicated in various disease states such as cancer and inflammatory disorders.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution reactions and cyclization steps to form the oxadiazole ring system. Researchers have optimized these steps to achieve higher yields and better purity levels, making it more accessible for large-scale production.

In addition to its biological applications, this compound has also been explored for its potential use in materials science. Its aromatic character and electron-withdrawing groups make it a candidate for applications in organic electronics and optoelectronic devices.

Future research directions for this compound include exploring its stereochemical properties and investigating its interactions with biomolecules such as DNA and proteins. These studies will provide deeper insights into its mechanism of action and pave the way for its development into therapeutic agents or advanced materials.